2-[4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H23N3O5/c1-14-5-7-17(15(2)11-14)23-20(26)13-24-9-10-25(22(28)21(24)27)16-6-8-18(29-3)19(12-16)30-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key: QAKFDUPKWAEGBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• CAS No.: 891868-48-7

Description

This compound features a tetrahydropyrazine core substituted with a 3,4-dimethoxyphenyl group at position 4 and a 2,3-dioxo moiety. The acetamide side chain is linked to a 2,4-dimethylphenyl group, contributing to its hydrophobic character.

Comparison with Similar Compounds

Tetrahydropyrazine vs. Pyrazolo[3,4-d]pyrimidine Cores

The target compound’s tetrahydropyrazine core differs from the pyrazolo[3,4-d]pyrimidine scaffolds in and . The 2,3-dioxo group in the tetrahydropyrazine may enhance hydrogen-bonding interactions with biological targets compared to the nitrogen-rich pyrazolo[3,4-d]pyrimidine, which is often associated with kinase inhibition .

Substituent Effects on Physicochemical Properties

• Hydrophobic vs. Polar Groups: The 2,4-dimethylphenyl group in the target compound increases hydrophobicity relative to the dichlorophenoxy () or thiazol-containing () analogs. This could affect membrane permeability and metabolic stability .
• Methoxy vs. Halogen Substituents : The 3,4-dimethoxyphenyl group may improve aqueous solubility compared to halogenated derivatives (e.g., 3,4-dichlorophenyl in ), which are more lipophilic and prone to bioaccumulation .